Cas no 1006446-08-7 (bis(1-methyl-1H-pyrazol-4-yl)methylamine)

Bis(1-methyl-1H-pyrazol-4-yl)methylamine is a bidentate nitrogen-containing ligand with potential applications in coordination chemistry and catalysis. Its structure features two pyrazole rings linked via a methylamine bridge, offering chelating properties that enhance metal complex stability. The electron-rich pyrazole groups facilitate strong binding to transition metals, making it useful in homogeneous catalysis and organometallic synthesis. The methyl substituents on the pyrazole rings improve solubility in organic solvents while maintaining steric accessibility for metal coordination. This compound is particularly valuable in designing tailored catalysts for cross-coupling and other metal-mediated reactions. Its modular structure allows for further functionalization, broadening its utility in advanced material and pharmaceutical research.

bis(1-methyl-1H-pyrazol-4-yl)methylamine structure

1006446-08-7 structure

Product Name:bis(1-methyl-1H-pyrazol-4-yl)methylamine

CAS No:1006446-08-7

MF:C₁₀H₁₅N₅

MW:205.259600877762

MDL:MFCD08558997

CID:3060738

PubChem ID:19576691

Update Time:2025-05-28

bis(1-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

- <br>1-(1-methyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]methanamin e
- bis(1-methyl-1H-pyrazol-4-yl)methylamine
- CS-0300719
- N,N-BIS[(1-METHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
- bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine
- STK351383
- EN300-231082
- Bis((1-methyl-1H-pyrazol-4-yl)methyl)amine
- AKOS000316927
- 1-(1-methylpyrazol-4-yl)-N-[(1-methylpyrazol-4-yl)methyl]methanamine
- 1-(1-methyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]methanamine
- 1006446-08-7
- bis[(1-methylpyrazol-4-yl)methyl]amine
- MDL： MFCD08558997
- Inchi： 1S/C10H15N5/c1-14-7-9(5-12-14)3-11-4-10-6-13-15(2)8-10/h5-8,11H,3-4H2,1-2H3
- InChI Key： KMTACVGYINTLEV-UHFFFAOYSA-N
- SMILES： N(CC1C=NN(C)C=1)CC1C=NN(C)C=1

Computed Properties

Exact Mass: 205.13274550Da
Monoisotopic Mass: 205.13274550Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 47.7Å²

bis(1-methyl-1H-pyrazol-4-yl)methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM483642-1g	Bis((1-methyl-1H-pyrazol-4-yl)methyl)amine	1006446-08-7	97%	1g	$450	2022-06-14
Enamine	EN300-231082-0.05g	bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006446-08-7	95%	0.05g	$197.0	2024-06-20
Enamine	EN300-231082-0.1g	bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006446-08-7	95%	0.1g	$293.0	2024-06-20
Enamine	EN300-231082-0.25g	bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006446-08-7	95%	0.25g	$418.0	2024-06-20
Enamine	EN300-231082-0.5g	bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006446-08-7	95%	0.5g	$656.0	2024-06-20
Enamine	EN300-231082-1.0g	bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006446-08-7	95%	1.0g	$842.0	2024-06-20
Enamine	EN300-231082-2.5g	bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006446-08-7	95%	2.5g	$1650.0	2024-06-20
Enamine	EN300-231082-5.0g	bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006446-08-7	95%	5.0g	$2443.0	2024-06-20
Enamine	EN300-231082-10.0g	bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006446-08-7	95%	10.0g	$3622.0	2024-06-20
Enamine	EN300-231082-1g	bis[(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006446-08-7		1g	$842.0	2023-09-15